Cas no 1493-11-4 (Methanol, trifluoro-(6CI,8CI,9CI))

Methanol, trifluoro-(6CI,8CI,9CI) structure

1493-11-4 structure

Product Name:Methanol, trifluoro-(6CI,8CI,9CI)

CAS No:1493-11-4

Molecular Formula:CHOF₃

Molecular Weight:86.01324

CID:153861

PubChem ID:73894

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Methanol, trifluoro-(6CI,8CI,9CI) Properties

Names and Identifiers

- Methanol, trifluoro-(6CI,8CI,9CI)
- trifluoromethanol
- AC1L2KQV
- AC1Q4KDB
- AG-D-95378
- AR-1L7373
- CTK4C6130
- Methanol, trifluoro-
- Perfluoromethanol
- perfluoro-tert-butyl alcohol
- Trifluor-methanol
- trifluoroethanol
- Trifluoromethyl alcohol
- Q2453107
- DTXSID00164217
- WZCZNEGTXVXAAS-UHFFFAOYSA-N
- 1493-11-4
- +Expand
- InChIKey： WZCZNEGTXVXAAS-UHFFFAOYSA-N
- Inchi： InChI=1S/CHF3O/c2-1(3,4)5/h5H
- SMILES： OC(F)(F)F

Computed Properties

Exact Mass: 85.99793
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 85.998
Heavy Atom Count: 5
Complexity: 28.4
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Topological Polar Surface Area: 20.2A^2

Experimental Properties

PSA: 20.23
Refractive Index: 1.231
Boiling Point: 22.4°Cat760mmHg
Flash Point: 18.9°C
Density: 1.459

Methanol, trifluoro-(6CI,8CI,9CI) Related Literature

1. Aptamer-functionalized CdTe:Zn2+ quantum dots for the detection of tomato systemin†

Chen Liu,Guobin Mao,Chen Su,Xinghu Ji,Zilin Chen,Zhike He Anal. Methods, 2015,7, 7748-7752
2. First series of mixed (PIII, SeIV)-heteroatomoriented rare-earth-embedded polyoxotungstates containing distinct building blocks†

Lulu Liu,Jun Jiang,Xiaoyi Liu,Guoping Liu,Dan Wang,Lijuan Chen,Junwei Zhao Inorg. Chem. Front., 2020,7, 4640-4651
3. Mineralization of poly(tetrafluoroethylene) and other fluoropolymers using molten sodium hydroxide†

Takahiro Katoh Green Chem., 2022,24, 6255-6263
4. CTAB-triggered Ag aggregates for reproducible SERS analysis of urinary polycyclic aromatic hydrocarbon metabolites†

Ye Gao,Linfang Li,Xinnan Wang,Wei Ji,Jianzhang Zhao,Yukihiro Ozaki Chem. Commun., 2019,55, 2146-2149
5. Pyridine imines as ligands in luminescent iridium complexes†

David L. Davies,Francesco Lelj,Mark P. Lowe,Karl S. Ryder,Kuldip Singh,Shalini Singh Dalton Trans., 2014,43, 4026-4039
6. Morphological design strategies to tailor out-of-plane charge transport in conjugated polymer systems for device applications

J. K. Wenderott,Ban Xuan Dong Phys. Chem. Chem. Phys., 2021,23, 27076-27102
7. In silico prediction of hERG potassium channel blockage by chemical category approaches†

Chen Zhang,Yuan Zhou,Shikai Gu,Zengrui Wu,Wenjie Wu,Changming Liu,Kaidong Wang,Guixia Liu,Weihua Li,Philip W. Lee,Yun Tang Toxicol. Res., 2016,5, 570-582
8. Copper-promoted oxidative-fluorination of arylphosphine under mild conditions†

Na Liu,Liu-Liang Mao,Bin Yang Chem. Commun., 2014,50, 10879-10882
9. Synthesis and thermal responsiveness of self-assembled gold nanoclusters†

Shenqiang Ren,Sung-Keun Lim,Silvija Gradečak Chem. Commun., 2010,46, 6246-6248
10. Concluding Remarks

Faraday Discuss., 2003,124, 453-455

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